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An In-Depth Technical Guide to 1-Piperidinepropanol: Structure, Properties, and Synthesis

Introduction

1-Piperidinepropanol, also known by synonyms such as 3-(Piperidin-1-yl)propan-1-ol and 1-
(3-Hydroxypropyl)piperidine, is an organic compound with the chemical formula C8H17NO.[1]
[2][3] It is a colorless to pale yellow liquid characterized by a distinct amine-like odor.[4][5] This
bifunctional molecule, incorporating both a tertiary amine within a piperidine ring and a primary
alcohol, serves as a versatile building block in organic synthesis. Its utility is particularly noted
in the development of pharmaceuticals and agrochemicals, where it acts as a key intermediate.
[4] This guide provides a comprehensive overview of its chemical structure, functional groups,
physicochemical properties, and a detailed experimental protocol for its synthesis.

Chemical Structure and Functional Groups

The molecular structure of 1-Piperidinepropanol consists of a saturated heterocyclic
piperidine ring N-substituted with a propanol group. The IUPAC name for this compound is 3-
(piperidin-1-yl)propan-1-ol.[2]
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The two primary functional groups present in the molecule are:

Tertiary Amine: The nitrogen atom within the piperidine ring is bonded to three carbon atoms,
classifying it as a tertiary amine. This group imparts basic properties to the molecule,
allowing it to participate in reactions such as nucleophilic substitutions and condensations.[4]

Hydroxyl Group (-OH): The terminal hydroxyl group is a primary alcohol, which can undergo

typical alcohol reactions like oxidation, esterification, and etherification.[3][6]

The presence of these two functional groups makes 1-Piperidinepropanol a valuable
intermediate in the synthesis of more complex molecules, including various receptor
antagonists and kinase inhibitors.[5][7]

Caption: Structure of 1-Piperidinepropanol highlighting its key functional groups.

Physicochemical Properties

The physical and chemical properties of 1-Piperidinepropanol are summarized in the table
below. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Property Value Reference(s)
Molecular Formula C8H17NO [11121171
Molecular Weight 143.23 g/mol [21[31[7]

CAS Number 104-58-5 [1][21[3]
Appearance Colorless to light yellow liquid [415]

Density 0.944 g/mL at 25 °C [31[6][7]
Boiling Point 94-95 °C at 0.5 mmHg [3161[7]
Refractive Index n20/D 1.4775 [3161[7]

Flash Point 208 °F (97.8 °C) - closed cup [6][7]

Room Temperature, sealed in
Storage Temperature » [7]
dry conditions

pKa 15.12 £ 0.10 (Predicted) [7]

Synthesis and Experimental Protocol

1-Piperidinepropanol is synthesized via the reduction of a corresponding propionate ester.
The following protocol details the synthesis from methyl 3-(piperidin-1-yl)propionate using
lithium aluminum hydride (LiAlH4) as the reducing agent.[7]

Materials and Equipment:
o Methyl 3-(piperidin-1-yl)propionate

Lithium aluminum hydride (LiAIHa4)

Anhydrous tetrahydrofuran (THF)

Purified water

15% aqueous sodium hydroxide (NaOH) solution

Dry three-necked flask

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=104-58-5
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinepropanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinepropanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/152935
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=104-58-5
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinepropanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/152935
https://cymitquimica.com/cas/104-58-5/
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/152935
https://www.sigmaaldrich.com/US/en/product/aldrich/152935
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/152935
https://www.sigmaaldrich.com/US/en/product/aldrich/152935
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/152935
https://www.sigmaaldrich.com/US/en/product/aldrich/152935
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/152935
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.benchchem.com/product/b086026/docs?utm_src=pdf-body#1-piperidinepropanol-structure-and-functional-groups
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Magnetic stirrer
Dropping funnel
Ice bath

Filtration apparatus

Rotary evaporator

Experimental Procedure:

Reaction Setup: Add 80 mL of anhydrous tetrahydrofuran to a dry three-necked flask
equipped with a magnetic stirrer and a dropping funnel. Cool the flask to 0 °C using an ice
bath.[7]

Addition of Reducing Agent: Carefully add 3.5 g (93.4 mmol) of lithium aluminum hydride to
the cooled THF in batches.[7]

Addition of Ester: Slowly add a solution of 8.0 g (46.7 mmol) of methyl 3-(piperidin-1-
yl)propionate in THF dropwise to the LiAlH4 suspension.[7]

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and continue stirring for 2 hours.[7]

Quenching: Cool the reaction mixture back to 0 °C. Sequentially and carefully add 10 mL of
purified water, 10 mL of 15% aqueous NaOH solution, and finally 30 mL of purified water to
guench the excess LiAlHa4.[7]

Workup and Isolation: A white solid will precipitate. Remove the solid by filtration.
Concentrate the filtrate using a rotary evaporator to yield the product, 3-(piperidin-1-
yl)propanol, as a yellow oily liquid (4.0 g). The product can be used in subsequent steps
without further purification.[7]
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Caption: Workflow for the synthesis of 1-Piperidinepropanol via ester reduction.

Applications in Research and Development

1-Piperidinepropanol is a reactant in several important organic reactions and in the synthesis
of biologically active molecules.[5][7]

e Drug Synthesis: It is a precursor for synthesizing a range of pharmaceutical agents,
including:

[e]

Histamine H3 receptor antagonists[5][7]

[e]

Serotonin-4 (5-HT4) receptor antagonists[5][7]

o

Checkpoint kinase Chk2 inhibitors[5][7]

[¢]

Protein lysine methyltransferase G9a inhibitors[5]

 Named Reactions: It is utilized as a reactant in Suzuki-coupling and the Mitsunobu reaction.

[5117]

e Nucleic Acid Delivery: It is used in the preparation of ionizable amine lipids, which are
components of lipid nanoparticle (LNP) systems for the delivery of nucleic acids in gene
therapy applications.[7][8]

The relationship between its structure and its role as a synthetic building block is illustrated
below.
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Caption: Relationship between functional groups of 1-Piperidinepropanol and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. piperidine-1-propanol [webbook.nist.gov]

e 2. Piperidine-1-propanol | CBH17NO | CID 66032 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 3. 1-RIEREE 97% | Sigma-Aldrich [sigmaaldrich.com]

e 4. CAS 104-58-5: 1-Piperidinepropanol | CymitQuimica [cymitquimica.com]

¢ 5. lookchem.com [lookchem.com]

¢ 6. 1-Piperidinepropanol 97 104-58-5 [sigmaaldrich.com]

e 7. 1-Piperidinepropanol | 104-58-5 [chemicalbook.com]

¢ 8. pharmaffiliates.com [pharmaffiliates.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b086026/docs?utm_src=pdf-body-img#1-piperidinepropanol-structure-and-functional-groups
https://www.benchchem.com/product/b086026/docs?utm_src=pdf-body#1-piperidinepropanol-structure-and-functional-groups
https://www.benchchem.com/product/b086026?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=104-58-5
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinepropanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/152935
https://cymitquimica.com/cas/104-58-5/
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/152935
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212017.htm
https://www.pharmaffiliates.com/en/104-58-5-1-piperidinepropanol-pa270023560.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [1-Piperidinepropanol structure and functional groups].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086026/docs#1-piperidinepropanol-structure-and-
functional-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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